Cas no 291-21-4 (1,3,5-Trithiane)

1,3,5-Trithiane structure
1,3,5-Trithiane structure
Product Name:1,3,5-Trithiane
CAS No:291-21-4
MF:C3H6S3
MW:138.274736881256
MDL:MFCD00006653
CID:36707
PubChem ID:87576455
Update Time:2025-04-18

1,3,5-Trithiane Chemical and Physical Properties

Names and Identifiers

    • s-Trithiane
    • 1,3,5-trithiane (sym.)
    • 1,3,5-Trithiane
    • 1,3,5-Trithianesymetrical
    • [1,3,5]trithiane
    • 1,3,5-trithiacyclohexane
    • 1,3,5-trithian
    • sym-Trithian
    • sym-Trithiane
    • Thioform
    • Thioform [Czech]
    • Thioformaldehyde trimer
    • Trimethylene trisulfide
    • Trithioformaldehyde
    • Trithiometaformaldehyde
    • Trimethylentrisulfid
    • Formaldehyde, thio-, trimer
    • sym-Trithian [Czech]
    • Trimethylentrisulfid [Czech]
    • NSC1937
    • LORRLQMLLQLPSJ-UHFFFAOYSA-N
    • sym.-Trithiane
    • 1,5-Trithiane
    • S-Trithiane, 8CI
    • Tris(methylene sulfide)
    • 1,5-Trit
    • NSC-1937
    • 1,3,5-Trithiane, 97%
    • InChI=1/C3H6S3/c1-4-2-6-3-5-1/h1-3H
    • SCHEMBL565045
    • SCHEMBL16691831
    • WLN: T6S CS ESTJ
    • Q2356063
    • UNII-4AM764YC6X
    • CHEBI:39196
    • (4-Methylpyridin-2-yl)carbamicacidtert-butylester
    • W-107001
    • 1,5-Trithiacyclohexane
    • AKOS005255575
    • NSC 1937
    • 291-21-4
    • 5-19-09-00105 (Beilstein Handbook Reference)
    • FT-0606533
    • AI3-09774
    • DTXSID2059778
    • (S)-Trithiane
    • MFCD00006653
    • A819773
    • AS-56659
    • 4AM764YC6X
    • D92358
    • BRN 0079834
    • EINECS 206-029-7
    • T0532
    • NS00028636
    • DTXCID6037930
    • DB-047528
    • symTrithian
    • 1,3,5trithiane
    • Formaldehyde, thio, trimer
    • sTrithiane
    • STL511026
    • 1,3,5-TTCH
    • BBL100052
    • 206-029-7
    • MDL： MFCD00006653
    • Inchi： 1S/C3H6S3/c1-4-2-6-3-5-1/h1-3H2
    • InChI Key： LORRLQMLLQLPSJ-UHFFFAOYSA-N
    • SMILES： S1CSCSC1
    • BRN： 0079834

Computed Properties

  • Exact Mass: 137.96300
  • Monoisotopic Mass: 137.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 21.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.9

Experimental Properties

  • Color/Form: Not available
  • Density: 1.637
  • Melting Point: 216.0 to 222.0 deg-C
  • Boiling Point: 376.28°C (estimate)
  • Flash Point: 230.7°Cat760mmHg
  • Refractive Index: 1.7000 (estimate)
  • PSA: 75.90000
  • LogP: 2.07210
  • Solubility: Not available

1,3,5-Trithiane Security Information

1,3,5-Trithiane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,5-Trithiane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T886440-1g
1,3,5-Trithiane
 291-21-4
1g
 $127.00 2023-05-17
TRC
T886440-5g
1,3,5-Trithiane
 291-21-4
5g
 $150.00 2023-05-17
TRC
T886440-2.5g
1,3,5-Trithiane
 291-21-4
2.5g
 $138.00 2023-05-17
TRC
T886440-10g
1,3,5-Trithiane
 291-21-4
10g
 $ 184.00 2023-09-05
TRC
T886440-25g
1,3,5-Trithiane
 291-21-4
25g
 $247.00 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T858568-1g
1,3,5-Trithiane
 291-21-4 ≥98%(GC)
1g
 ￥79.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T858568-5g
1,3,5-Trithiane
 291-21-4 ≥98%(GC)
5g
 ￥278.00 2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T60080-1g
1,3,5-trithiane
 291-21-4 95%(GC)
1g
 ¥72.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T60080-5g
1,3,5-trithiane
 291-21-4 95%(GC)
5g
 ¥302.0 2023-09-06
eNovation Chemicals LLC
D757452-25g
1,3,5-Trithiane
 291-21-4 98.0%
25g
 $215 2023-05-17

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